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Compound of Interest

Compound Name: Penicillin X Sodium Salt

Cat. No.: B15352664 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the shelf life, expiration, and proper handling

of Penicillin G Sodium Salt.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition and shelf life for powdered Penicillin G

Sodium Salt?

A1: Powdered Penicillin G Sodium Salt should be stored in a dry place at a temperature of 2–8

°C.[1] One supplier indicates a shelf life of 36 months when stored under these conditions.

However, it is crucial to refer to the Certificate of Analysis (COA) provided by the manufacturer

for the specific expiration or retest date of your lot.[2] If no expiration date is listed, it means

sufficient stability data is not available, and the product should be handled according to the

provided guidelines and routinely inspected for performance.[2]

Q2: My powdered Penicillin G Sodium Salt has been stored at room temperature for a short

period. Is it still usable?

A2: While the recommended storage temperature is 2–8 °C, the material is generally stable

under normal ambient temperatures.[1][3] However, prolonged exposure to higher

temperatures is not advised. For critical experiments, it is best to use Penicillin G Sodium Salt

that has been consistently stored at the recommended temperature to ensure its potency and

stability.
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Q3: How should I prepare and store Penicillin G Sodium Salt solutions?

A3: Penicillin G Sodium Salt is soluble in water at a concentration of 100 mg/mL.[2][4] For

experimental use, solutions should be filter-sterilized. Prepared solutions can be stored at 2–8

°C for up to one week.[2][4] For longer-term storage, it is recommended to store aliquots at -20

°C.[2][4][5]

Q4: What is the stability of Penicillin G Sodium Salt solutions under different conditions?

A4: The stability of Penicillin G Sodium Salt solutions is dependent on temperature. Solutions

are reported to be stable at 37 °C for up to 3 days.[2][4] One study found that solutions diluted

in 0.9% sodium chloride or 5% dextrose and stored at 5 °C were stable for at least 21 days.[6]

However, it is important to note that degradation does occur over time, with one report

indicating that 38% of penicillin-G in solution decays at 20 °C within 24 hours.[7] It is always

recommended to use freshly prepared solutions for optimal results.[8]

Q5: I am seeing unexpected results in my cell culture experiment after using Penicillin G

Sodium Salt. What could be the issue?

A5: Unexpected results could be due to several factors related to the Penicillin G Sodium Salt:

Degradation: If the solution was not freshly prepared or was stored improperly, the penicillin

may have degraded, leading to a loss of antibacterial activity.

Incompatibility: Penicillin G Sodium Salt is incompatible with a wide range of substances,

including acids, oxidizing agents, heavy metals, alcohols, and certain sugars.[4] Ensure that

your experimental setup does not contain any of these incompatible materials.

Incorrect Concentration: Verify the final concentration of Penicillin G Sodium Salt in your

experiment. The typical working concentration is between 20-100 µg/ml.[5]
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Parameter Condition Value/Recommendation

Powder Storage Temperature - 2–8 °C[1]

Powder Shelf Life Stored at 2–8 °C 36 months (Biosera product)

Solution Solubility (in H₂O) - 100 mg/mL[2][4]

Solution Storage (Short-term) 2–8 °C Up to 1 week[2][4]

Solution Storage (Long-term) -20 °C
Recommended for extended

periods[2][4][5]

Solution Stability 37 °C Up to 3 days[2][4]

Solution Stability (Diluted)
5 °C in 0.9% NaCl or 5%

Dextrose
At least 21 days[6]

Working Concentration - 20-100 µg/ml[5]

Experimental Protocols
Protocol: Assessment of Penicillin G Sodium Salt Activity using a Zone of Inhibition Assay

This protocol provides a basic method to assess the antibacterial activity of a Penicillin G

Sodium Salt solution.

Materials:

Penicillin G Sodium Salt (powder)

Sterile deionized water

Bacterial strain sensitive to Penicillin G (e.g., Staphylococcus aureus)

Nutrient agar plates

Sterile filter paper discs (6 mm diameter)

Sterile forceps
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Incubator (37 °C)

Micropipettes and sterile tips

Procedure:

Prepare Penicillin G Sodium Salt Solution: Aseptically prepare a stock solution of Penicillin G

Sodium Salt in sterile deionized water (e.g., 10 mg/mL). Further dilute to a working

concentration (e.g., 100 µg/mL).

Prepare Bacterial Lawn: Inoculate a nutrient agar plate with the sensitive bacterial strain to

create a uniform lawn of bacterial growth.

Apply Discs: Aseptically place sterile filter paper discs onto the surface of the agar.

Add Penicillin Solution: Carefully pipette a known volume (e.g., 10 µL) of the Penicillin G

Sodium Salt working solution onto one of the filter paper discs. As a negative control, apply

the same volume of sterile deionized water to a separate disc.

Incubation: Incubate the plate at 37 °C for 18-24 hours.

Observation: After incubation, measure the diameter of the clear zone of no bacterial growth

(zone of inhibition) around each disc. A larger zone of inhibition indicates greater

antibacterial activity.

Visualizations
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Start: Check Penicillin G Sodium Salt Stock

Is it within the manufacturer's expiration date?

Has it been stored at the recommended 2-8°C?

Yes

Discard and obtain a new batch

NoPrepare fresh solution according to protocol

Yes

Potency is questionable.
Consider obtaining a new batch for critical experiments.

No

Perform a quality control experiment (e.g., Zone of Inhibition)

Use in experiment

Activity Confirmed No Activity

Click to download full resolution via product page

Caption: Workflow for assessing the usability of Penicillin G Sodium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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